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Compound of Interest

Compound Name: 1,1-Diethoxypropane-d10

Cat. No.: B15582702 Get Quote

Essential Safety and Handling Guide for 1,1-
Diethoxypropane-d10
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1,1-Diethoxypropane-d10. Adherence to these procedures is critical for ensuring laboratory

safety and operational integrity.

Hazard Identification and Chemical Properties
1,1-Diethoxypropane-d10 is a deuterated form of 1,1-diethoxypropane. While specific data for

the deuterated compound is limited, the primary hazards are associated with its non-deuterated

analogue, which is a highly flammable liquid and vapor.[1][2] Like other ethers, it may form

explosive peroxides upon exposure to air and light over time.[3] The vapor is heavier than air

and can travel to an ignition source, causing a flashback.[4][5]

Key Hazards:

H225: Highly flammable liquid and vapor.[2]

May cause skin and eye irritation.[6]

Vapors may cause drowsiness and dizziness.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15582702?utm_src=pdf-interest
https://www.benchchem.com/product/b15582702?utm_src=pdf-body
https://www.benchchem.com/product/b15582702?utm_src=pdf-body
https://www.benchchem.com/product/b15582702?utm_src=pdf-body
https://www.benchchem.com/product/b15582702?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-17549%20English%20SDS%20US.pdf
https://www.echemi.com/sds/propionaldehydediethylacetal-pid_Seven38687.html
https://ehs.umich.edu/wp-content/uploads/2016/02/DiethylEther.docx
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/hazards.pdf
https://www.echemi.com/sds/propionaldehydediethylacetal-pid_Seven38687.html
https://www.thegoodscentscompany.com/data/rw1278981.html
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/hazards.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties (of non-deuterated 1,1-Diethoxypropane):

Property Value Source

CAS Number 4744-08-5 [7][8][9]

Molecular Formula C7H16O2 [7][8][9]

Molecular Weight 132.20 g/mol [7][8][9]

Boiling Point 122.8 - 124 °C [7][10]

Flash Point 12.8 - 13.73 °C [6][7][9]

Density 0.823 - 0.841 g/cm³ [7][10]

Vapor Pressure 16.5 mmHg @ 25°C [7]

Personal Protective Equipment (PPE)
Strict adherence to PPE requirements is mandatory when handling this substance. All PPE

should be well-maintained and readily available.[11]
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

glasses conforming to EN 166

(EU) or NIOSH (US).[2] A face

shield is recommended when

handling larger quantities.

Protects against splashes and

vapors that can cause eye

irritation.[1]

Skin Protection

Flame-retardant and

impervious clothing (e.g., lab

coat).[2] Wear chemical-

resistant gloves (nitrile for

small volumes, butyl rubber for

larger volumes).

Prevents skin contact, which

can cause irritation.[6] Protects

from flammable material.

Hand Protection

Nitrile gloves are suitable for

intermittent contact or low-

volume applications.[11] For

prolonged contact or handling

high volumes, heavy-duty

gloves like butyl rubber are

required.

Provides a barrier against skin

absorption and irritation.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[3] If exposure limits are

exceeded or work outside a

hood is unavoidable, a full-face

respirator is necessary.[2]

The substance is highly

volatile, and vapors can be

harmful if inhaled.[3][5]

Footwear
Closed-toe shoes are required

at all times in the laboratory.

Protects feet from spills and

falling objects.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to mitigate the risks associated with

this flammable and potentially peroxide-forming chemical.

Step-by-Step Handling Procedure:
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Preparation: Before starting work, ensure a certified chemical fume hood is operational.[3]

Clear the work area of all potential ignition sources, including hot plates, open flames, and

non-intrinsically safe electrical equipment.[4][12]

Grounding: Use explosion-proof equipment.[1][2] All metal containers and equipment used

for transferring the liquid must be grounded and bonded to prevent static electricity

discharge.[1][2]

Tools: Use only non-sparking tools for all operations.[1][2]

Dispensing: Open and dispense the chemical inside the fume hood.[3] Keep the container

tightly closed when not in use.[1][2]

Transport: When moving the chemical, use a secondary containment carrier, such as a bottle

carrier.[3]

Storage Protocol:

Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][2]

Keep containers tightly closed in a dark area to prevent peroxide formation.[3]

Store in a flammable safety cabinet.[4][11] Quantities over 50-60 gallons may require a

dedicated flammables store.[4][11]

Store separately from incompatible materials, especially strong oxidizing agents and acids.

[1]

Label containers clearly with the chemical name and hazard warnings.

Emergency and Spill Response
Immediate and correct response to spills or emergencies is critical to prevent escalation.

Spill Procedure:

Evacuate & Alert: Alert personnel in the immediate area and evacuate if necessary.
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Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[4][5]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: Absorb the spill using a non-combustible, inert material like sand or spill

pillows. Do not use paper towels or other combustible materials.[4][5]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, sealable container for disposal.[4]

Decontamination: Clean the spill area thoroughly.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[1][2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person.[2]

Fire-Fighting:

Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[5]

Ineffective Media: A water spray may be inefficient for extinguishing the fire but can be used

to cool containers.[3]

Disposal Plan
1,1-Diethoxypropane-d10 is considered hazardous waste and must be disposed of according

to all local, state, and federal regulations.[1][13]
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Step-by-Step Disposal Guidance:

Segregation: Do not mix with other types of waste unless explicitly permitted by your

institution's environmental health and safety (EHS) office or a licensed waste disposal

contractor.[14]

Containerization: Store waste in a clearly labeled, sealed, and appropriate container, often

the original container or one made of the same material.[14] The container must be marked

as "Hazardous Waste" and include the chemical name.

Collection: Arrange for pickup through your institution's EHS department or a certified

hazardous waste disposal company.[13][14] It is illegal to dispose of flammable liquids in

regular trash or down the drain.[13][14]

Spill Debris: All materials used to clean up spills (absorbent, gloves, etc.) must also be

disposed of as hazardous flammable waste.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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